Cas no 180031-03-2 (2-Pyridinesulfonyl chloride, 5-(1-methylethyl)-)

• Product Name: 2-Pyridinesulfonyl chloride, 5-(1-methylethyl)-
• CAS No: 180031-03-2
• MF: C₈H₁₀ClNO₂S
• MW: 219.688499927521
• CID: 1375875
• PubChem ID: 22281918
• Update Time: 2025-06-25

2-Pyridinesulfonyl chloride, 5-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinesulfonyl chloride, 5-(1-methylethyl)-
• 5-isopropyl-pyridine-2-sulfonyl chloride
• GS2935
• AKOS006335691
• DB-340920
• 180031-03-2
• GS2478
• SCHEMBL1040641
• 5-isopropyl-2-pyridinesulfonyl chloride
• 5-Isopropylpyridine-2-sulfonyl chloride
• 5-Isopropylpyridine-2-sulfonylchloride
• 5-isopropylpyridine-2-sulphonyl chloride
• JSBVVLSVARQKMS-UHFFFAOYSA-N

• Inchi： 1S/C8H10ClNO2S/c1-6(2)7-3-4-8(10-5-7)13(9,11)12/h3-6H,1-2H3
• InChI Key： JSBVVLSVARQKMS-UHFFFAOYSA-N
• SMILES： ClS(C1=CC=C(C=N1)C(C)C)(=O)=O

Computed Properties

• Exact Mass: 219.0122
• Monoisotopic Mass: 219.0120774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• PSA: 47.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 2-Pyridinesulfonyl chloride, 5-(1-methylethyl)-

Introduction to 2-Pyridinesulfonyl chloride, 5-(1-methylethyl) and Its Applications in Modern Chemical Biology

2-Pyridinesulfonyl chloride, 5-(1-methylethyl) (CAS No. 180031-03-2) is a versatile sulfonating agent that has garnered significant attention in the field of chemical biology due to its unique reactivity and structural properties. This compound, featuring a pyridine core substituted with a sulfonyl chloride group and an isopropyl moiety at the 5-position, serves as a crucial intermediate in the synthesis of various biologically active molecules. Its ability to undergo nucleophilic substitution reactions makes it an invaluable tool for medicinal chemists and researchers exploring novel therapeutic agents.

The sulfonyl chloride functional group in 2-Pyridinesulfonyl chloride, 5-(1-methylethyl) is highly reactive and readily participates in coupling reactions with amines, alcohols, and thiols to form sulfonamides, sulfonates, and disulfides, respectively. These derivatives are widely employed in drug discovery and development due to their stability and bioactivity. Recent studies have highlighted the compound's utility in generating sulfonamide-based inhibitors targeting various enzymatic pathways, including those involved in cancer metabolism and inflammation.

In the realm of medicinal chemistry, the isopropyl substituent at the 5-position of the pyridine ring imparts steric hindrance and electronic effects that can modulate the binding affinity of sulfonamide derivatives to their biological targets. This feature has been exploited to design more potent and selective inhibitors. For instance, recent research published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-Pyridinesulfonyl chloride, 5-(1-methylethyl) exhibit promising activity against carbonic anhydrase enzymes, which are implicated in conditions such as glaucoma and altitude sickness.

The compound's reactivity also makes it a valuable asset in synthetic organic chemistry. It can be used to introduce the sulfonamide moiety into complex molecular frameworks through palladium-catalyzed cross-coupling reactions or direct sulfonylation protocols. These strategies have been applied to develop novel heterocyclic compounds with potential applications in antiviral and antibacterial therapies. A notable example is the synthesis of substituted pyridinesulfonamides that exhibit inhibitory effects on viral proteases, contributing to the development of antiviral drugs.

Advances in computational chemistry have further enhanced the utility of 2-Pyridinesulfonyl chloride, 5-(1-methylethyl) by enabling rapid screening of sulfonamide derivatives for desired pharmacokinetic properties. Molecular docking studies have identified promising candidates for further optimization based on their predicted binding modes to target proteins. These computational approaches complement experimental efforts by providing insights into structure-activity relationships (SAR) and guiding the design of next-generation compounds.

The role of 2-Pyridinesulfonyl chloride, 5-(1-methylethyl) extends beyond drug discovery into materials science and agrochemical research. Its ability to form stable sulfonamide linkages has been leveraged in the development of novel polymers with enhanced thermal stability and mechanical strength. Additionally, sulfonamide-based compounds derived from this intermediate have shown efficacy as herbicides and fungicides due to their interaction with biological targets in plants.

Recent innovations in green chemistry have also influenced the use of 2-Pyridinesulfonyl chloride, 5-(1-methylethyl) by promoting solvent-free reactions and catalytic methods that minimize waste generation. These sustainable approaches align with global efforts to reduce the environmental impact of chemical synthesis while maintaining high yields and purity standards. Such advancements are critical for ensuring the long-term viability of sulfonamide-based therapeutics.

In conclusion, 2-Pyridinesulfonyl chloride, 5-(1-methylethyl) (CAS No. 180031-03-2) is a multifaceted compound with broad applications across chemical biology and related disciplines. Its unique structural features enable the synthesis of diverse biologically active molecules, making it indispensable for researchers developing new drugs and materials. As our understanding of its reactivity evolves through interdisciplinary collaboration, we can anticipate even more innovative uses for this compound in addressing global challenges in medicine and sustainability.